(1S,2S)-Cyclopentane-1,2-diamine
Overview
Description
Scientific Research Applications
Chiral Motif for Broad Range of Applications
(1S,2S)-Cyclopentane-1,2-diamine, initially underexplored due to its instability and complex synthesis, has seen renewed interest as a chiral motif for various applications. This is attributed to new efficient synthetic approaches. It serves as a scaffold for chiral ligands, receptors, and biologically active compounds (González‐Sabín, Rebolledo, & Gotor, 2009).
Asymmetric Epoxidation
Enantiopure trans-cyclopentane-1,2-diamine has been used in the synthesis of novel chiral salen ligands. These ligands' chromium and manganese complexes are effective in asymmetric epoxidation of alkenes (Daly & Gilheany, 2003).
Synthesis of Monometallic and Bimetallic Complexes
A chiral macrocyclic binucleating ligand involving this compound has been synthesized for creating monometallic and bimetallic complexes. This includes complexes with metals like Zn(II), Cu(II), Ni(II), Co(II), and Mn(II) (Fraser et al., 1994).
Metal-Catalyzed Diamination Reactions
This compound plays a significant role in metal-catalyzed diamination reactions. These reactions are crucial for constructing natural products and drug molecules, considering the structural importance of the 1,2-diamine motif (Cardona & Goti, 2009).
Chemoenzymatic Synthesis
This compound has been efficiently developed for chemoenzymatic synthesis of optically active trans-N,N-dialkylcyclopentane-1,2-diamines. This process involves stereospecific transformation and enzymatic resolution (González‐Sabín, Gotor, & Rebolledo, 2007).
As a Component in Ligand Synthesis
This compound is utilized in synthesizing ligands for catalytic reactions and asymmetric synthesis. Its role in ligand synthesis enhances various chemical transformations (Quijada et al., 2009).
Suzuki Cross-Couplings
This diamine acts as an effective ligand in Ni-catalyzed cross-couplings of unactivated alkyl electrophiles at room temperature. This application demonstrates its versatility in facilitating complex chemical reactions (Saito & Fu, 2007).
Preparation of Cyclopentane-1,2-Dione
This compound has been used in the preparation of cyclopentane-1,2-dione, a significant intermediate in synthesizing diverse organic compounds (Wrobel & Cook, 1980).
Properties
IUPAC Name |
(1S,2S)-cyclopentane-1,2-diamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2/c6-4-2-1-3-5(4)7/h4-5H,1-3,6-7H2/t4-,5-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYJQGGALXPHWLV-WHFBIAKZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]([C@H](C1)N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30459007 | |
Record name | (1S,2S)-Cyclopentane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30459007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77255-03-9 | |
Record name | (1S,2S)-Cyclopentane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30459007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.